Cas no 1221725-53-6 (1-Methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)amino-1,2-dihydropyridin-2-one)

• Product Name: 1-Methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)amino-1,2-dihydropyridin-2-one
• CAS No: 1221725-53-6
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5054327
• Update Time: 2025-10-28

1-Methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)amino-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-[(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)amino]-1,2-dihydropyridin-2-one
• NE61381
• 1-methyl-5-[(1-methyl-6-oxopyridin-3-yl)amino]pyridin-2-one
• 1-Methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)amino-1,2-dihydropyridin-2-one

• Inchi： 1S/C12H13N3O2/c1-14-7-9(3-5-11(14)16)13-10-4-6-12(17)15(2)8-10/h3-8,13H,1-2H3
• InChI Key： WIBNMZXDRICYLF-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1C)NC1C=CC(N(C)C=1)=O

Computed Properties

• Exact Mass: 231.101
• Monoisotopic Mass: 231.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.6

Additional information on 1-Methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)amino-1,2-dihydropyridin-2-one

Introduction to 1-Methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)amino-1,2-dihydropyridin-2-one (CAS No: 1221725-53-6)

1-Methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)amino-1,2-dihydropyridin-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1221725-53-6, belongs to the dihydropyridine class of molecules, which are well-known for their diverse applications in medicinal chemistry. The intricate molecular framework of this compound, characterized by its multiple heterocyclic rings and functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-Methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)amino-1,2-dihydropyridin-2-one features a central dihydropyridine core, which is flanked by amino and methyl substituents. This arrangement not only contributes to the compound's stability but also enhances its potential biological activity. The presence of the 1-methyl-6-oxo-1,6-dihydropyridin-3-yl moiety introduces a significant level of complexity, which is often associated with enhanced binding affinity to biological targets. Such structural features are particularly relevant in the context of developing novel therapeutic agents that can interact selectively with specific biological pathways.

In recent years, there has been a growing interest in dihydropyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including cardiovascular disorders, neurological conditions, and inflammatory diseases. The unique chemical properties of 1-Methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)amino-1,2-dihydropyridin-2-one make it an attractive scaffold for medicinal chemists seeking to design molecules with improved pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in the pathogenesis of cancer and other chronic diseases. By targeting specific kinases, it may be possible to modulate these pathways and alleviate disease symptoms. Preliminary studies have suggested that derivatives of dihydropyridines can exhibit potent inhibitory activity against certain kinases, making them valuable tools for therapeutic intervention.

The synthesis of 1-Methyl-5-(1-methyl-6-oxyo)-dihydro-pyrindine - 3 - yl - amino - 1 , 2 - dihyd ro-pyrindine - 2 - one (CAS No: 1221725_53_6) involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the dihydropyridine core through cyclization reactions. Subsequent functionalization steps introduce the amino and methyl groups at strategic positions within the molecule. The introduction of the 1-methyl--dihydro--pyrindine--3--yl moiety is particularly critical and requires precise control over reaction conditions to avoid unwanted side products.

The analytical characterization of this compound is essential to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to elucidate its molecular structure and assess its quality. These analytical methods provide detailed information about the chemical environment of each atom within the molecule, ensuring that the synthesized compound matches its intended structure.

Recent advancements in computational chemistry have further enhanced our ability to study the properties of complex molecules like 1-Methyl--dihydro--pyrindine--3--yl--amino--dihydro--pyrindine--2--one (CAS No: 1221725_53_6). Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying potential binding sites and optimizing drug-like properties such as solubility and metabolic stability.

The pharmacological evaluation of CAS No: 1221725_53_6 has revealed several promising characteristics that make it a valuable candidate for further development. In vitro studies have demonstrated its ability to inhibit specific kinases with high selectivity, suggesting that it may have therapeutic potential in treating cancers and inflammatory diseases. Additionally, preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for drug efficacy.

The future direction of research on CAS No: 1221725_53_6 will likely focus on optimizing its pharmacological profile through structural modifications. By fine-tuning the molecular structure, researchers aim to enhance its potency while minimizing potential side effects. Collaborative efforts between synthetic chemists and biologists will be essential in achieving these goals. The integration of experimental data with computational modeling will provide a comprehensive understanding of how structural changes affect biological activity.

Another exciting aspect of this research is the exploration of CAS No: 1221725_53_6 as a lead compound for drug development pipelines. By leveraging existing knowledge about dihydropyridine derivatives, scientists can rapidly screen libraries of related compounds to identify new candidates with improved properties. This approach accelerates the discovery process by reducing the time required for hit identification and optimization.

The environmental impact of synthesizing and using CAS No: 1221725_53_6 is also an important consideration in modern pharmaceutical research. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize reaction conditions and improve atom economy during production processes.

In conclusion,CAS No: 1221725_53_6, or (cas no1221725–53–6),(cas no1221725–53–6),(cas no1221725–53–6),(cas no1221725–53–6),(cas no1221725–53–6),(cas no1221725–53–6),(cas no1221725–53–6),(cas no1221725–53–6),(cas no1221725–53–6),(cas no1221725–53–6),(cas no1221725–53–6),(cas no1221725–53–64) ,is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique chemical properties make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research aims to optimize its pharmacological profile through structural modifications while adhering to sustainable practices in synthesis and production.